Cas no 1847388-50-4 ((3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1847388-50-4
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 6192842
• PubChem ID: 165531702
• Update Time: 2025-06-10

(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287925
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• 1847388-50-4

• Inchi： 1S/C13H20N2O4S/c1-5-10-14-9(7-20-10)8(6-11(16)17)15-12(18)19-13(2,3)4/h7-8H,5-6H2,1-4H3,(H,15,18)(H,16,17)/t8-/m0/s1
• InChI Key： XOPBFMRGZVIFOD-QMMMGPOBSA-N
• SMILES： S1C(CC)=NC(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid

Research Brief on (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS: 1847388-50-4)

The compound (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS: 1847388-50-4) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral thiazole-containing amino acid derivative serves as a valuable building block for the synthesis of biologically active molecules, particularly in the design of protease inhibitors and peptide mimetics. Recent studies have focused on its role as a key intermediate in the production of novel therapeutic agents targeting various diseases.

Structural analysis reveals that this compound features a unique combination of a protected amino group (Boc), a thiazole heterocycle, and a carboxylic acid functionality. The 2-ethyl substitution on the thiazole ring and the stereochemistry at the 3-position contribute to its distinctive molecular properties. Researchers have exploited these characteristics to develop compounds with improved pharmacokinetic profiles and target specificity. The thiazole moiety, in particular, has been shown to enhance membrane permeability and metabolic stability, making derivatives of this compound attractive candidates for pharmaceutical development.

Recent synthetic methodologies have optimized the production of (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid, achieving higher yields and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route with 92% enantiomeric excess, significantly enhancing the compound's utility for pharmaceutical applications. The development of more efficient purification techniques has also contributed to increased availability of this building block for research purposes.

In biological studies, derivatives of this compound have shown promising activity against several therapeutic targets. Most notably, research teams have incorporated this structural motif into inhibitors of viral proteases, including those relevant to COVID-19 and other emerging viral diseases. The compound's ability to mimic natural amino acids while providing enhanced stability makes it particularly valuable for such applications. Preliminary in vitro studies suggest that derivatives maintain activity against mutant strains, highlighting their potential as next-generation antiviral agents.

The future research directions for this compound appear focused on expanding its applications in targeted drug delivery systems and as a scaffold for combinatorial chemistry approaches. Several pharmaceutical companies have included derivatives of (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid in their drug discovery pipelines, particularly for oncology and infectious disease indications. As synthetic methods continue to improve and biological data accumulates, this compound is poised to play an increasingly important role in medicinal chemistry research.